![molecular formula C13H19N3O B5400719 N-cyclooctyl-2-pyrazinecarboxamide](/img/structure/B5400719.png)
N-cyclooctyl-2-pyrazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclooctyl-2-pyrazinecarboxamide, also known as CP-55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1980s by Pfizer, and since then, has been the subject of numerous scientific studies.
Mechanism of Action
N-cyclooctyl-2-pyrazinecarboxamide acts on the endocannabinoid system, which is a complex network of receptors and signaling molecules that play a key role in regulating a wide range of physiological processes. It binds to the CB1 and CB2 receptors, which are found throughout the body, and activates a cascade of signaling pathways that can modulate pain, inflammation, and immune function.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including analgesia, anti-inflammatory activity, and immunomodulatory effects. It has also been shown to have potential anti-cancer properties, although more research is needed in this area.
Advantages and Limitations for Lab Experiments
N-cyclooctyl-2-pyrazinecarboxamide is a powerful research tool that has been used extensively in laboratory experiments to study the endocannabinoid system and its potential therapeutic applications. However, it is important to note that it is a synthetic compound and may not fully replicate the effects of natural cannabinoids in the body. Additionally, it can be difficult to obtain and may be expensive, which can limit its use in some research settings.
Future Directions
There are numerous future directions for research involving N-cyclooctyl-2-pyrazinecarboxamide, including further studies of its potential therapeutic applications in pain management, epilepsy, and cancer. Additionally, there is a need for more research into the potential side effects and long-term safety of the compound. Finally, there is a need for the development of new synthetic cannabinoids that may have improved efficacy and fewer side effects than existing compounds.
Synthesis Methods
The synthesis of N-cyclooctyl-2-pyrazinecarboxamide involves the reaction of cyclooctylamine with 2-pyrazinecarboxylic acid, followed by a series of chemical modifications to produce the final product. The process is complex and requires specialized equipment and expertise.
Scientific Research Applications
N-cyclooctyl-2-pyrazinecarboxamide has been studied extensively for its potential therapeutic applications in a variety of medical conditions, including pain management, epilepsy, and cancer. It is a potent agonist of the cannabinoid receptors CB1 and CB2, which play a key role in the regulation of pain, inflammation, and immune function.
Properties
IUPAC Name |
N-cyclooctylpyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c17-13(12-10-14-8-9-15-12)16-11-6-4-2-1-3-5-7-11/h8-11H,1-7H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABOXMPNTIYFYFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CCC1)NC(=O)C2=NC=CN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.